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Compound of Interest

Compound Name:
L-Glutamic acid, N,N-bis(2-

cyanoethyl)-

CAS No.: 5464-39-1

Cat. No.: B14731922

Get Quote

Executive Summary
N,N-bis(2-cyanoethyl) amino acids represent a critical bifunctional scaffold in organic synthesis.

Formed via the double Michael addition of acrylonitrile to an amino acid core, these molecules

possess a unique "trident" reactivity profile: the amphoteric amino acid backbone and two

electrophilic nitrile arms.

This guide focuses on the nitrile functionality, detailing its transformation into primary amines

(dendritic precursors) or carboxylic acids (chelators), while mitigating the thermodynamic

instability inherent to the

-amino nitrile motif (Retro-Michael deconjugation).

Part 1: Structural Fundamentals & Synthesis
The synthesis of N,N-bis(2-cyanoethyl) amino acids relies on the nucleophilicity of the amino

group. Unlike simple amines, amino acids exist as zwitterions. Successful cyanoethylation
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requires precise pH modulation to unmask the amine nucleophile without triggering acrylonitrile

polymerization.

The Synthetic Pathway (Michael Addition)
The reaction is reversible. To drive it to completion (bis-substitution), kinetic control is required.

Key Mechanistic Constraint:

Low pH (<7): The amine is protonated (

) and non-nucleophilic. Reaction fails.

High pH (>10): Hydroxide ions catalyze the polymerization of acrylonitrile and promote the

Retro-Michael reaction (degradation).

Optimal Window: pH 8.0 – 9.5.

Visualization of Synthesis & Divergent Reactivity
The following diagram outlines the synthesis and the three primary reactivity pathways

available to the nitrile group.
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Caption: Synthesis of N,N-bis(2-cyanoethyl) amino acids and divergent nitrile reactivity

pathways.
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Part 2: The Nitrile Reactivity Profile
Reduction: The Dendritic Route
Converting the nitrile groups (

) to primary amines (

) transforms the amino acid into a polyamine core, essential for PAMAM-type dendrimer
synthesis.

Challenge: Incomplete reduction (forming imines) or poisoning of the catalyst by the amino

acid carboxylate.

Preferred Method: Catalytic Hydrogenation (Raney Nickel or Cobalt).

Alternative: Chemical Reduction (LiAlH

or Borane-THF). Note: LiAlH

will also reduce the carboxylic acid to an alcohol unless protected.

Hydrolysis: The Chelator Route
Hydrolysis converts the nitrile groups into carboxylic acids. For example, converting Glycine

into N,N-bis(carboxymethyl)glycine (Nitrilotriacetic acid analogs).

Critical Insight:Avoid Basic Hydrolysis. Basic conditions favor the Retro-Michael reaction,

causing the loss of the cyanoethyl arms before hydrolysis is complete.

Protocol: Acid hydrolysis (conc. HCl) is kinetically slower but thermodynamically safer for the

backbone integrity.

The Retro-Michael Threat
The

-amino nitrile motif is a "masked" Michael system. Under thermal stress or basic conditions, the
reaction reverses, releasing free acrylonitrile (a carcinogen) and the mono-substituted amino
acid.
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Stability Rules:

Never distill these compounds at atmospheric pressure.

Store at

to prevent slow equilibrium reversal.

During workup, neutralize bases immediately before heating.

Part 3: Experimental Protocols
Protocol A: Synthesis of N,N-bis(2-cyanoethyl) Glycine
This protocol uses an aqueous system with pH control to ensure bis-substitution.

Preparation: Dissolve Glycine (1.0 eq) in water.

pH Adjustment: Add 2M NaOH dropwise until pH reaches 9.0. Monitor with a calibrated pH

meter.

Addition: Add Acrylonitrile (2.5 eq) dropwise over 60 minutes.

Self-Validation: The temperature will rise (exothermic). Maintain

using an ice bath to prevent polymerization.

Reaction: Stir for 24 hours at room temperature.

Monitoring: Check pH every 4 hours; add catalytic base if pH drops below 8.0.

Workup: Neutralize to pH 7.0 with dilute HCl. Concentrate under reduced pressure (Rotavap

bath

).

Purification: Recrystallize from Ethanol/Water.

Protocol B: Catalytic Reduction to Polyamine
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Designed for high-pressure hydrogenation.

Solvent System: Dissolve N,N-bis(2-cyanoethyl) amino acid in Methanol saturated with

Ammonia.

Why Ammonia? It suppresses the formation of secondary amines (dimerization) during

reduction.

Catalyst: Add Raney Nickel (10% w/w of substrate). Caution: Pyrophoric.

Hydrogenation: Pressurize Parr reactor to 500 psi (35 bar) H

. Heat to 60°C.

Duration: 12–24 hours.

Validation: Monitor IR spectrum. Disappearance of the sharp nitrile peak at ~2250 cm

confirms completion.

Part 4: Data Summary & Optimization
Table 1: Comparative Reactivity Conditions
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Transformatio
n

Reagents Conditions Major Risk Application

Synthesis
Acrylonitrile,

Base
pH 8-9, 40°C

Polymerization /

Retro-Michael
Precursor Prep

Acid Hydrolysis Conc. HCl Reflux (100°C)
Decarboxylation

(rare)
Chelating Agents

Base Hydrolysis NaOH / KOH Reflux

High Retro-

Michael

Instability

Not

Recommended

Cat. Reduction
H

, Raney Ni

500 psi, NH

/MeOH

Secondary

Amine Formation
Dendrimers

Chem. Reduction LiAlH THF, 0°C
Reduction of

COOH backbone

Alcohol

Synthesis

Troubleshooting Guide (Causality Analysis)
Problem: Low yield during synthesis.

Root Cause:[1][2][3][4][5][6][7] pH drifted below 8 (amine protonated) or temperature

exceeded 50°C (Retro-Michael).

Problem: "Gummy" product after reduction.

Root Cause:[1][2][4][5][6][7][8] Intermolecular cross-linking. Increase Ammonia

concentration in the solvent to scavenge imine intermediates.

Problem: Loss of cyanoethyl groups during hydrolysis.

Root Cause:[1][2][4][5][6][7] Used base hydrolysis.[8] Switch to 6M HCl reflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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